Cas no 83029-01-0 (2-hydroxy-3-oxo-2,3-diphenylpropyl dodecane-1-sulphonate)

• Product name: 2-hydroxy-3-oxo-2,3-diphenylpropyl dodecane-1-sulphonate
• CAS No: 83029-01-0
• MF: C₂₇H₃₈O₅S
• MW: 474.652627468109
• CID: 988458
• PubChem ID: 16205361

2-hydroxy-3-oxo-2,3-diphenylpropyl dodecane-1-sulphonate Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-oxo-2,3-diphenylpropyl dodecane-1-sulphonate
• (2-hydroxy-3-oxo-2,3-diphenylpropyl) dodecane-1-sulfonate
• EINECS 280-168-1
• DTXSID001003087
• 2-HYDROXY-3-OXO-2,3-DIPHENYLPROPYL DODECANE-1-SULFONATE
• NS00058538
• 83029-01-0
• ZEZODPVLSJPPGN-UHFFFAOYSA-N

• Inchi： InChI=1S/C27H38O5S/c1-2-3-4-5-6-7-8-9-10-17-22-33(30,31)32-23-27(29,25-20-15-12-16-21-25)26(28)24-18-13-11-14-19-24/h11-16,18-21,29H,2-10,17,22-23H2,1H3
• InChI Key： ZEZODPVLSJPPGN-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCS(=O)(=O)OCC(C1=CC=CC=C1)(C(=O)C2=CC=CC=C2)O

Computed Properties

• Exact Mass: 474.24399548g/mol
• Monoisotopic Mass: 474.24399548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 17
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89Ų
• XLogP3: 7.5